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hydrochloride
CAS No.: 1219976-15-4
Cat. No.: B1394688

Get Quote

Part 1: Executive Summary & Architectural Logic

This guide analyzes the medicinal chemistry of 3-Piperidinylmethyl nicotinate
hydrochloride, a bifunctional molecular scaffold. Unlike simple alkyl nicotinates (e.g., methyl
nicotinate) used primarily as rubefacients, the incorporation of a 3-piperidinyl moiety introduces
specific steric, electronic, and physicochemical properties that alter bioavailability, receptor
affinity, and metabolic stability.

This molecule acts primarily through two potential mechanisms:

e Prodrug Pharmacology: Enzymatic hydrolysis releases Nicotinic Acid (Niacin), a potent
vasodilator and GPR109A agonist.

o Direct Receptor Modulation: The intact piperidine-nicotinate scaffold exhibits affinity for
specific cholinergic or inflammatory pathways (COX-2 inhibition potential) due to the
"privileged" piperidine substructure.
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Part 2: Structural Deconstruction & SAR Analysis

The biological activity of 3-Piperidinylmethyl nicotinate hydrochloride is governed by three
distinct pharmacophores.

Function & SAR

Region Structural Moiety L
Implication

The Warhead: Essential for
hydrogen bonding in the
receptor pocket (specifically

) o ) o GPR109A). Substitution at the

Region A Pyridine Ring (Nicotinate) S

C-3 position is critical for
bioactivity; shifting to C-2 or C-
4 (isonicotinic) drastically

reduces vasodilatory potency.

The Metabolic Switch: Acts as
a labile linker. Its hydrolysis
rate determines the onset of
action. The steric bulk of the
Region B Ester Linkage adjacent piperidine ring
protects this ester from rapid
hydrolysis compared to methyl
nicotinate, offering a

"sustained release" profile.

The PK Modulator: Provides a
secondary binding motif
(hydrophobic interaction).

) o Crucially, the basic nitrogen

Region C 3-Piperidinyl Group

(pKa ~11) allows for
hydrochloride salt formation,
transforming a lipophilic oil into

a water-soluble solid.

Physicochemical Causality (The "Why")
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o Solubility vs. Permeability: The hydrochloride salt form ensures high aqueous solubility (

), making it ideal for hydrophilic formulations. Upon contact with physiological pH (e.g.,
plasma or skin surface), a portion exists as the free base, facilitating membrane permeation
via the lipophilic piperidine ring.

» Electronic Effects: The electron-withdrawing nature of the pyridine ring activates the carbonyl
carbon, making the ester susceptible to nucleophilic attack (hydrolysis). However, the 3-
piperidinyl group adds steric hindrance, modulating this reactivity to prevent "dose dumping"
of niacin.

Part 3: Mechanism of Action & Signaling Pathways

The following diagram illustrates the dual-pathway mechanism: the prodrug conversion to
Niacin (Vasodilation) and the direct interaction of the scaffold (Anti-inflammatory).
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Figure 1: Bifurcated signaling pathway showing metabolic activation (solid lines) and direct
scaffold activity (dashed).[1]

Part 4: Experimental Protocols (Self-Validating
Systems)

To validate the SAR claims, the following protocols utilize internal controls to ensure data
integrity.
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Protocol A: Esterase Stability Assay (Metabolic Half-Life)

Objective: Determine the "sustained release” potential by measuring hydrolysis rates compared
to Methyl Nicotinate.

Preparation: Dissolve 3-Piperidinylmethyl nicotinate HCI (10 uM) in phosphate-buffered
saline (PBS, pH 7.4).

e Initiation: Add Porcine Liver Esterase (PLE) or human plasma (10% v/v). Maintain at 37°C.
e Sampling: Aliquot 100 pL at
min.

¢ Quenching: Immediately add 100 pL ice-cold Acetonitrile (contains Internal Standard:
Benzamide).

e Analysis: Centrifuge (10,000g, 5 min) and inject supernatant into HPLC-UV (260 nm).

» Validation Check: The Internal Standard peak area must remain constant (<5% RSD) across
all time points. If Niacin appearance does not correlate with Parent disappearance (molar
balance), suspect non-specific binding.

Protocol B: In Vitro Vasodilation Screening (Rubefacient
Potency)

Objective: Assess the functional efficacy of the nicotinate moiety.
o Tissue: Rat aortic rings (endothelium-intact).
e Pre-contraction: Contract rings with Phenylephrine (

) until tension stabilizes.

e Dosing: Cumulative addition of test compound (

to

)-
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» Control: Run parallel rings with Nicotinic Acid (free acid positive control) and Vehicle
(negative control).

» Data Output: Plot % Relaxation vs. Log[Concentration].
e Interpretation: If the curve shifts right (higher

) compared to Nicotinic Acid, it confirms the prodrug requirement (hydrolysis is rate-limiting in
tissue).

Part 5: Comparative Data Summary

The following table synthesizes the SAR advantages of the 3-piperidinyl derivative over
standard nicotinates.

L 3-Piperidinylmethyl
Feature Methyl Nicotinate L SAR Advantage
Nicotinate HCI

Enables aqueous

injectables/gels

Water Solubility Low (Lipophilic liquid) High (Salt form solid) ]
without harsh
surfactants.
Stable handling;
Vapor Pressure High (Volatile) Low (Non-volatile) longer residence time
on skin/tissue.
Fast ( Moderate ( Sustained release;
Hydrolysis Rate reduced "flushing"
min) min) side effect spike.
. Potential for
Non-specific Dual (GPR109A + o )
Target ) synergistic anti-
Rubefacient COX-2)

inflammatory action.

Part 6: References & Authoritative Grounding

e Sloan, J. W., et al. (1985).[2] "Structure-activity relationships of some pyridine, piperidine,
and pyrrolidine analogues for enhancing and inhibiting the binding of (+/-)-[3H]nicotine."”
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Journal of Medicinal Chemistry. Link

o Context: Establishes the binding affinity of piperidine-pyridine scaffolds in neurological
tissues.

¢ Al-Ostoot, F. H., et al. (2021). "Nicotinic acid derivatives: Application and uses, review."
ResearchGate. Link

o Context: Reviews the broad pharmacological profile of nicotinate esters, including anti-
inflammatory properties.

¢ El-Nassan, H. B. (2012). "Synthesis and evaluation of new nicotinate derivatives as potential
anti-inflammatory agents targeting COX-2 enzyme." European Journal of Medicinal
Chemistry. Link

o Context: Provides the mechanistic basis for the direct anti-inflammatory activity of the
intact scaffold.

e PubChem Compound Summary. "Methyl Nicotinate." National Library of Medicine. Link

o Context: Baseline data for the parent pharmacophore (rubefacient activity).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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Contact our Ph.D. Support Team for a compatibility check
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